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Compound of Interest

Compound Name: Monomethyl octanoate

Cat. No.: B032748 Get Quote

Introduction

Methyl octanoate (CAS 111-11-5), also known as methyl caprylate, is the fatty acid methyl

ester (FAME) formed from the condensation of octanoic acid and methanol.[1][2] It is a

colorless liquid at room temperature, recognized by its potent, fruity, and wine-like aroma, often

with notes of orange.[3][4][5] While found in trace amounts in natural products like fruits and

fermented goods, it is primarily manufactured synthetically for its diverse industrial applications.

This guide provides a comprehensive overview of the primary uses of methyl octanoate, its

physicochemical properties, relevant experimental protocols, and its role in various chemical

processes, tailored for researchers and professionals in drug development and chemical

sciences.

Physicochemical Properties
The utility of methyl octanoate in various applications is dictated by its distinct physical and

chemical properties. It is characterized by its insolubility in water and high solubility in organic

solvents such as alcohols and ethers. A summary of its key quantitative data is presented

below.
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Property Value Source(s)

Molecular Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

Appearance Clear, colorless liquid

Odor Fruity, winey, orange-like

Melting Point -40 °C

Boiling Point 193 - 195 °C

Density 0.877 g/mL at 20-25 °C

Flash Point 68 - 82 °C (closed cup)

Solubility
Insoluble in water; Soluble in

alcohols, ethers

Refractive Index n20/D 1.417 - 1.418

Vapor Pressure 1.33 hPa at 34.2 °C

Core Applications and Uses
Methyl octanoate is a versatile compound with significant roles in several key industries,

primarily driven by its aromatic properties and its utility as a chemical building block.

Flavor and Fragrance Industry
The most prominent application of methyl octanoate is as a flavor and fragrance agent. Its

characteristic fruity and sweet aroma makes it a valuable component in the formulation of

perfumes, cosmetics, soaps, and other personal care products. In the food industry, it is a

synthetic flavoring substance permitted for direct addition to food, used to impart or enhance

fruity profiles in beverages, candies, baked goods, and dairy products.

Chemical Intermediate and Synthesis
Methyl octanoate serves as a crucial intermediate in organic synthesis. It is a precursor for

manufacturing a range of caprylic acid-derived detergents, emulsifiers, wetting agents,
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stabilizers, resins, lubricants, and plasticizers. Its ester functionality allows it to undergo various

chemical transformations to produce more complex molecules.
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Caption: Role of Methyl Octanoate as a Chemical Intermediate.

Research and Development
In a laboratory setting, methyl octanoate is utilized in several research contexts:

Biodiesel Research: As a single-component FAME, it is used in surrogate fuel models to

study the kinetics of oxidation and combustion properties of biodiesel.

Biochemical Assays: It can serve as a substrate for studying enzyme activity, particularly in

pathways involving fatty acid metabolism.

Analytical Standard: High-purity methyl octanoate is used as an analytical standard for the

calibration of chromatographic systems (GC, LC) to identify and quantify its presence in

complex mixtures like food volatiles, essential oils, and biodiesel.

Cosmetic and Pharmaceutical Formulations
Beyond its use as a fragrance, methyl octanoate functions as an emollient in cosmetic

formulations, contributing to the smooth texture and application feel of lotions and creams. In
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the pharmaceutical industry, its properties as a solvent and its stability can be leveraged in

certain drug formulation processes to enhance the delivery of active ingredients.

Experimental Protocols
Synthesis via Fischer Esterification
The industrial production of methyl octanoate is commonly achieved through the acid-catalyzed

Fischer esterification of octanoic acid with methanol.

Objective: To synthesize methyl octanoate from octanoic acid and methanol.

Materials:

Octanoic Acid (Caprylic Acid)

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄) or other strong acid catalyst

Sodium Bicarbonate (NaHCO₃) solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation

apparatus

Methodology:

Reaction Setup: In a round-bottom flask, combine octanoic acid and an excess of methanol

(typically 3-5 molar equivalents).

Catalysis: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (approx.

1-2% of the mass of octanoic acid).

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain reflux for 2-4 hours to drive the equilibrium towards the product.
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Workup - Neutralization: After cooling to room temperature, transfer the mixture to a

separatory funnel. Wash the organic layer sequentially with water, 5% sodium bicarbonate

solution (to neutralize the acid catalyst), and finally with brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Purification: Filter to remove the drying agent. The crude methyl octanoate can be purified by

fractional distillation under reduced pressure to remove excess methanol and any remaining

impurities.
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Caption: Fischer Esterification Synthesis of Methyl Octanoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard method for the identification and quantification of volatile compounds like

methyl octanoate in a sample matrix (e.g., essential oil, biodiesel).

Objective: To detect and quantify methyl octanoate in a liquid sample.

Materials & Equipment:
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Gas Chromatograph with Mass Spectrometer detector (GC-MS)

Appropriate GC column (e.g., DB-5ms, HP-INNOWax)

Sample containing or suspected to contain methyl octanoate

Solvent for dilution (e.g., hexane, dichloromethane)

Methyl Octanoate analytical standard

Microsyringe for injection

Methodology:

Sample Preparation: Dilute the sample in an appropriate solvent to a concentration within the

linear range of the instrument. If necessary, perform extraction (e.g., solid-phase

microextraction) to isolate volatiles.

Standard Preparation: Prepare a series of calibration standards of known concentrations

using the methyl octanoate analytical standard.

GC-MS Instrument Setup:

Set the injector temperature (e.g., 250 °C).

Program the oven temperature ramp (e.g., start at 50 °C, hold for 2 min, ramp at 10

°C/min to 280 °C).

Set the carrier gas (Helium) flow rate.

Set MS parameters: scan range (e.g., m/z 40-400), ionization mode (Electron Ionization at

70 eV).

Analysis: Inject a fixed volume (e.g., 1 µL) of the prepared sample and standards into the

GC.

Data Processing:
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Identify the methyl octanoate peak in the chromatogram based on its retention time, which

should match that of the analytical standard.

Confirm identity by comparing the acquired mass spectrum with a reference library (e.g.,

NIST). Key fragments for methyl octanoate include m/z 74 (McLafferty rearrangement), 87,

and 158 (molecular ion).

Quantify the amount by creating a calibration curve from the peak areas of the standards.
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Caption: General Workflow for GC-MS Analysis.

Safety and Toxicology
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Methyl octanoate is considered to have low acute toxicity. However, it can be a mild irritant to

the skin, eyes, and respiratory system upon prolonged or repeated exposure. Ingestion of large

amounts may cause gastrointestinal discomfort. Standard laboratory safety precautions,

including the use of gloves and eye protection, are recommended during handling. It is a

combustible liquid and should be stored away from sources of ignition. Toxicological

assessments have found it does not present a concern for genotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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